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Compound of Interest

Compound Name: Pirlindole

Cat. No.: B1663011

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount when handling chemical compounds like Pirlindole. This guide
provides immediate, essential safety and logistical information, including detailed operational
and disposal plans to ensure a safe laboratory environment.

Pirlindole Hazard Profile

Pirlindole is a selective and reversible inhibitor of monoamine oxidase A (MAO-A)[1][2][3]. It is
classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[4]. It
may also cause skin irritation, serious eye irritation, and respiratory irritation[2].

Personal Protective Equipment (PPE)

The primary defense against exposure is the consistent and correct use of Personal Protective
Equipment. The following table summarizes the recommended PPE for handling Pirlindole.
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Body Part Recommended PPE Specifications

Goggles should be worn at all

) times to protect against
Chemical splash goggles and ]
Eyes/Face ) splashes. A face shield
face shield ) N ]
provides additional protection

for the entire face.[4][5]

Wear two pairs of gloves
("double gloving™).[6] Ensure
the outer glove is placed over

_ Chemical-resistant, powder- the cuff of the lab coat or

Skin/Hands
free gloves gown.[6] Change gloves at

least every 30-60 minutes or
immediately if contaminated,

torn, or punctured.[7]

The gown should be made of a
] ) low-permeability, lint-free fabric

Body Protective, disposable gown ] ]
with a solid front, long sleeves,

and tight-fitting cuffs.[4][6][8]

To be used when engineering

controls (e.g., fume hood) are

Respiratory NIOSH/MSHA or EN 149 not available or insufficient, if
approved respirator irritation is experienced, or if

aerosol/dust formation is likely.

[4]115]

Operational Plan: Handling and Storage Protocol

Adherence to proper handling and storage procedures is critical to prevent accidental exposure
and maintain the integrity of the compound.

Handling Pirlindole

» Engineering Controls: Always handle Pirlindole in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation risk.[4][5] Ensure a safety shower and
eyewash station are readily accessible.[4]
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e Avoid Contamination: Do not eat, drink, or smoke in areas where Pirlindole is handled.[4]

e Preventing Exposure: Take measures to avoid the formation of dust and aerosols.[4] Avoid
all direct contact with the skin and eyes and prevent inhalation.[4]

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[4]

Storage of Pirlindole

o Container: Keep the container tightly sealed to prevent contamination and degradation.[4]
e Environment: Store in a cool, dry, and well-ventilated area.[4]

» Conditions to Avoid: Protect from direct sunlight and keep away from sources of ignition.[4]
Pirlindole is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[4]

e Temperature:
o Powder: Store at -20°C.[4]
o In Solvent: Store at -80°C for up to 6 months.[1][4]

Disposal Plan

Proper disposal of Pirlindole and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Classification: Treat all Pirlindole waste as hazardous chemical waste.[4][9] Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance
on hazardous waste classification.[10]

o Solid Waste:

o Collect unused or waste Pirlindole powder in a designated, sealed, and clearly labeled
hazardous waste container.
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o Place contaminated PPE (gloves, gowns, etc.) into a sealed bag or container for disposal
as hazardous waste.[6]

e Liquid Waste:

o Collect any solutions containing Pirlindole in a designated, sealed, and labeled
hazardous liquid waste container.

o Use a suitable solvent (e.g., ethanol, if compatible) to rinse contaminated labware. This
rinse should be collected as hazardous liquid waste.[9]

o Final Disposal: Arrange for the disposal of all Pirlindole waste through an approved and
licensed waste disposal contractor.[4] The primary method for disposal should be
incineration at a permitted facility.[10] Never dispose of Pirlindole down the drain or in the
regular trash.[4]

Pirlindole Handling Workflow
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Caption: Workflow for the safe handling and disposal of Pirlindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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